Cas no 7521-25-7 (2-(isoquinolin-1-ylsulfanyl)acetic Acid)
7521-25-7 structure
Product Name:2-(isoquinolin-1-ylsulfanyl)acetic Acid
CAS No:7521-25-7
MF:C11H9NO2S
MW:219.259661436081
CID:3057819
PubChem ID:1115922
Update Time:2025-04-21
2-(isoquinolin-1-ylsulfanyl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- (Isoquinolin-1-ylsulfanyl)-acetic acid
- 2-(isoquinolin-1-ylsulfanyl)acetic Acid
-
- Inchi： 1S/C11H9NO2S/c13-10(14)7-15-11-9-4-2-1-3-8(9)5-6-12-11/h1-6H,7H2,(H,13,14)
- InChI Key： PISYQRRSPUEVQL-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1C2C=CC=CC=2C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
2-(isoquinolin-1-ylsulfanyl)acetic Acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-(isoquinolin-1-ylsulfanyl)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM245341-1g |
2-(Isoquinolin-1-ylthio)acetic acid |
7521-25-7 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM245341-5g |
2-(Isoquinolin-1-ylthio)acetic acid |
7521-25-7 | 97% | 5g |
$825 | 2021-08-04 | |
| TRC | I822540-25mg |
2-(isoquinolin-1-ylsulfanyl)acetic Acid |
7521-25-7 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822540-50mg |
2-(isoquinolin-1-ylsulfanyl)acetic Acid |
7521-25-7 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I822540-250mg |
2-(isoquinolin-1-ylsulfanyl)acetic Acid |
7521-25-7 | 250mg |
$ 275.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292892-100mg |
2-(Isoquinolin-1-ylsulfanyl)acetic acid |
7521-25-7 | 97% | 100mg |
￥2808.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292892-250mg |
2-(Isoquinolin-1-ylsulfanyl)acetic acid |
7521-25-7 | 97% | 250mg |
￥3208.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292892-1g |
2-(Isoquinolin-1-ylsulfanyl)acetic acid |
7521-25-7 | 97% | 1g |
￥4008.00 | 2024-07-28 | |
| Enamine | EN300-110670-0.05g |
2-(isoquinolin-1-ylsulfanyl)acetic acid |
7521-25-7 | 95% | 0.05g |
$96.0 | 2023-10-27 | |
| Enamine | EN300-110670-0.1g |
2-(isoquinolin-1-ylsulfanyl)acetic acid |
7521-25-7 | 95% | 0.1g |
$143.0 | 2023-10-27 |
2-(isoquinolin-1-ylsulfanyl)acetic Acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Wan Lab Chip, 2020,20, 4528-4538
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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